Cas no 2229167-12-6 (2-5-chloro-2-(difluoromethoxy)phenylethanethioamide)

• Product Name: 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide
• CAS No: 2229167-12-6
• MF: C₉H₈ClF₂NOS
• MW: 251.680727005005
• CID: 6035737
• PubChem ID: 165752041
• Update Time: 2025-05-19

2-5-chloro-2-(difluoromethoxy)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide
• 2229167-12-6
• 2-[5-chloro-2-(difluoromethoxy)phenyl]ethanethioamide
• EN300-1956078

• Inchi： 1S/C9H8ClF2NOS/c10-6-1-2-7(14-9(11)12)5(3-6)4-8(13)15/h1-3,9H,4H2,(H2,13,15)
• InChI Key： MICRLUFJESMQAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(N)=S)OC(F)F

Computed Properties

• Exact Mass: 250.9983191g/mol
• Monoisotopic Mass: 250.9983191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide

Comprehensive Overview of 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide (CAS No. 2229167-12-6)

The compound 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide (CAS No. 2229167-12-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique thioamide functional group and difluoromethoxy substitution, presents a compelling case for exploration in modern synthetic chemistry. Its structural complexity and potential applications make it a subject of growing interest among researchers and industry professionals alike.

From a molecular perspective, 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide features a distinctive combination of chloro and difluoromethoxy substituents on its aromatic ring, coupled with a thioamide moiety. This arrangement contributes to its unique electronic properties and potential reactivity patterns. The presence of fluorine atoms, in particular, has become increasingly important in drug design due to their ability to influence bioavailability and metabolic stability—a hot topic in current medicinal chemistry discussions.

The synthesis of CAS 2229167-12-6 typically involves multi-step organic transformations, with careful attention to the introduction of the difluoromethoxy group—a challenging synthetic operation that requires specialized fluorination techniques. Recent advances in fluorination chemistry, particularly those highlighted in prominent journals, have made the preparation of such compounds more accessible to research laboratories. This aligns with the growing industry demand for fluorinated building blocks, as evidenced by frequent searches for "fluorinated compound synthesis" in scientific databases.

In pharmaceutical applications, derivatives containing the thioamide functional group have shown promise in various therapeutic areas. While specific data on 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide may be limited due to its relatively recent introduction, analogous structures have demonstrated interesting biological activities. Researchers investigating "thioamide medicinal applications" often encounter this class of compounds in literature searches, particularly in the context of enzyme inhibition and receptor modulation studies.

The agrochemical sector has shown parallel interest in similar structural motifs, with the difluoromethoxy group appearing in several modern crop protection agents. This connection has led to increased searches for "difluoromethoxy pesticides" and related terms, reflecting the agricultural industry's focus on developing more effective and environmentally friendly solutions. The electronic effects imparted by this substituent can significantly influence the biological activity of such compounds.

From a physicochemical standpoint, 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide exhibits properties typical of aromatic compounds with polar substituents. Its solubility profile, influenced by both the thioamide group and halogen substitutions, makes it an interesting candidate for formulation studies—a topic frequently searched as "pharmaceutical formulation challenges." The compound's stability under various conditions is another area of practical importance for potential applications.

Analytical characterization of CAS 2229167-12-6 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography when possible. The interpretation of spectral data for such fluorinated compounds often requires specialized knowledge, as evidenced by common search queries like "NMR analysis of fluorinated compounds." These analytical challenges reflect the broader need for expertise in characterizing complex organic molecules in modern research laboratories.

The commercial availability of 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide has increased in recent years, responding to growing demand from both academic and industrial researchers. Suppliers often highlight its potential as a building block for more complex molecules, catering to scientists searching for "specialty chemical intermediates" or "fluorinated research chemicals." This market trend aligns with the broader expansion of fine chemical offerings to support drug discovery efforts.

Safety considerations for handling 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper precautions are recommended when working with any chemical substance—a principle emphasized in frequent searches for "laboratory safety best practices." Material Safety Data Sheets (MSDS) provide essential guidance for researchers working with this material.

Future research directions for CAS 2229167-12-6 and related compounds may explore their potential in emerging therapeutic areas or as components of advanced materials. The intersection of fluorine chemistry and medicinal applications continues to be a vibrant field of study, as reflected in the growing body of literature and patent applications. Scientists following trends in "next-generation pharmaceutical ingredients" often encounter compounds with similar structural features.

In summary, 2-5-chloro-2-(difluoromethoxy)phenylethanethioamide represents an interesting case study in modern specialty chemicals. Its combination of halogen, ether, and thioamide functionalities offers multiple points for chemical modification and potential application development. As research into fluorinated compounds continues to expand, driven by searches for "fluorine in drug design" and similar queries, compounds like CAS 2229167-12-6 will likely remain important tools for scientific exploration and innovation.